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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342

Technical Support Center: 2-(Butylamino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in resolving
solubility issues with 2-(Butylamino)ethanol.

Frequently Asked Questions (FAQSs)
Q1: What are the basic solubility properties of 2-(Butylamino)ethanol?

Al: 2-(Butylamino)ethanol, with the chemical formula C6H15NO, is a colorless to pale yellow
liquid.[1] Its structure, containing both a basic amino group and a hydroxyl group, allows it to be
soluble in water and various organic solvents.[1]

Q2: What is the solubility of 2-(Butylamino)ethanol in water?

A2: 2-(Butylamino)ethanol is highly soluble in water, with a reported solubility of 1000 g/L at
20°C.[2][3] This high solubility is attributed to the hydroxyl group (-OH) which can form
hydrogen bonds with water molecules.[1]

Q3: In which organic solvents is 2-(Butylamino)ethanol soluble?

A3: It is soluble in various organic solvents, including ethanol and acetone.[1] This versatility
makes it a useful compound in a range of chemical applications.[1]
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Q4: How do temperature and pH affect the solubility of 2-(Butylamino)ethanol?

A4:

o Temperature: Like many compounds, the solubility of 2-(Butylamino)ethanol generally

increases with higher temperatures in both polar and non-polar solvents.[1]

e pH: The solubility of 2-(Butylamino)ethanol is significantly influenced by pH.[1] At lower pH

values, the amino group can become protonated, which increases its solubility in aqueous

solutions.[1] A 100g/L aqueous solution has a pH of 11.9 at 20°C, indicating its alkaline

nature.[2][3]

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-(Butylamino)ethanol.

Property Value Reference
Molecular Formula C6H15NO [2]
Molecular Weight 117.19 g/mol [1114]
Appearance Colorless to pale yellow liquid [1][2]
Density 0.891 g/mL at 25 °C [5]

Boiling Point 198-200 °C [5]

Water Solubility 1000 g/L at 20°C [2][3]

pH 11.9 (100 g/L in H20 at 20°C) [2][3]

pKa 14.81 + 0.10 (Predicted) [2]

Storage Temperature 2-8°C [2][3]

Troubleshooting Guides

Issue 1: The compound is not dissolving completely in an aqueous solution.
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This is a common issue when preparing concentrated solutions or working near the solubility
limit.

Troubleshooting Workflow: Incomplete Dissolution

Start: Incomplete
Dissolution Observed

Is the concentration
below 1000 g/L?

Is the solution pH
acidic or neutral?

Yes No

Is the solution

No (pH is high
at room temperature? o (pH is high)

(Temp is elevated)

Gently warm the solution Consider adding a Lower the pH by adding Add more solvent to
(e.g., to 40°C) with stirring. co-solvent like ethanol. a suitable acid dropwise. decrease concentration.

If issue persists, consider
re-evaluating formulation.

End: Issue Resolved
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Caption: Troubleshooting workflow for incomplete dissolution.
Issue 2: The compound precipitates out of solution after initial dissolution.
Precipitation can occur due to changes in temperature, pH, or solvent evaporation.

o Check Temperature: If the solution was heated to dissolve the compound, it might precipitate
upon cooling. Try to maintain the elevated temperature or prepare a more dilute solution that
is stable at room temperature.

e Check pH: A shift in pH can cause the compound to fall out of solution. Ensure the pH of
your final formulation is in a range where 2-(Butylamino)ethanol remains soluble. As a
basic compound, its solubility in water increases at lower pH values.[1]

o Check for Contaminants: The presence of other solutes can decrease the solubility of 2-
(Butylamino)ethanol due to the common-ion effect or other interactions.[6]

o Over-drying: If the compound was isolated by precipitation and drying, it might have been
over-dried, making it difficult to redissolve.[7] Avoid vacuum drying for extended periods. If
over-drying is suspected, gentle heating (e.g., 60°C) with periodic vortexing may help
salvage the material.

Factors Influencing Solubility

The solubility of 2-(Butylamino)ethanol is a balance between its molecular structure and
external conditions.
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Caption: Factors affecting 2-(Butylamino)ethanol solubility.

Experimental Protocols

Protocol 1: Preparation of a 10% (w/v) Aqueous Solution of 2-(Butylamino)ethanol
This protocol details the steps to prepare a 100 mg/mL solution.

Materials:

2-(Butylamino)ethanol (CAS: 111-75-1)

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Analytical balance
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+ Appropriate Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.[2]

Start: Prepare Solution

1. Weigh 10.0 g of
2-(Butylamino)ethanol.

l

2. Add ~80 mL of deionized
water to a 100 mL
volumetric flask.

Y

3. Quantitatively transfer the
weighed compound to the flask.

l

4. Add a magnetic stir bar and
place on a stir plate.

l

5. Stir at room temperature
until fully dissolved.

l

6. Remove stir bar and add water
to the 100 mL mark (QS).

l

7. Cap and invert the flask
several times to mix.

End: 10% (w/v) Solution Ready

Click to download full resolution via product page
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Caption: Experimental workflow for solution preparation.

Safety Precautions:

Handle 2-(Butylamino)ethanol in a well-ventilated area.[2]

It is harmful if swallowed and causes severe skin burns and eye damage.[8]

Wear appropriate PPE, including gloves and eye protection.[2]

In case of contact, wash the affected area thoroughly with water.[9] Consult the Safety Data

Sheet (SDS) for complete handling information.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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